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Compound of Interest

1-Bromo-2-(prop-1-en-2-
Compound Name:
yl)benzene

Cat. No.: B1281924

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2-isopropenylbenzene is a halogenated aromatic hydrocarbon of interest in organic
synthesis, serving as a versatile building block for the construction of more complex molecular
architectures. Its utility stems from the presence of two reactive sites: the aryl bromide, which
can participate in various cross-coupling reactions, and the isopropenyl group, which allows for
a range of addition and polymerization reactions. This guide provides a comprehensive
overview of the fundamental chemistry of 1-Bromo-2-isopropenylbenzene, including its
synthesis, physical and spectroscopic properties, and key chemical reactions with detailed
experimental protocols.

Chemical Structure and Properties

1-Bromo-2-isopropenylbenzene possesses a bromine atom and an isopropenyl group attached
to a benzene ring at adjacent positions. This substitution pattern influences the molecule's
reactivity and physical characteristics.

Table 1: Physical and Chemical Properties of 1-Bromo-2-isopropenylbenzene
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Property Value Reference
CAS Number 7073-70-3 [1]
Molecular Formula CoHoBr [2][3]
Molecular Weight 197.07 g/mol [2][3]
Boiling Point 40-42 °C at 0.6 Torr [4]
Appearance Yellow to colorless liquid [4]
Solubility Insoluble in water. [5]

Synthesis of 1-Bromo-2-isopropenylbenzene

The synthesis of 1-Bromo-2-isopropenylbenzene can be achieved through a Wittig reaction, a
powerful method for alkene synthesis from aldehydes or ketones.[6][7][8][9] A plausible and
commonly employed route involves the reaction of 2-bromoacetophenone with
methylenetriphenylphosphorane (a Wittig reagent).

Synthesis Workflow
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Synthesis Workflow for 1-Bromo-2-isopropenylbenzene

Step 1: Wittig Reagent Formation

Methyltriphenylphosphonium bromide Strong Base (e.g., n-BuLi)

Deprotonation

Step 2: Wittig Reaction

Methylenetriphenylphosphorane (Wittig Reagent) 2-Bromoacetophenone

Reaction

T

1-Bromo-2-isopropenylbenzene

Byproduct

Triphenylphosphine oxide

Heck Reaction of 1-Bromo-2-isopropenylbenzene

Pd(0) Catalyst

1-Bromo-2-isopropenylbenzene Alkene (R-CH=CH3) Base

Substituted Styrene Derivative
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Suzuki Coupling of 1-Bromo-2-isopropenylbenzene

Pd Catalyst

1-Bromo-2-isopropenylbenzene Organoboron Compound (R-B(OH)z) Base

Coupled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropenylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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